Cas no 2680522-99-8 ((2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride)

• Product Name: (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride
• CAS No: 2680522-99-8
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• MDL: MFCD34186189
• CID: 5644939
• PubChem ID: 165941638
• Update Time: 2025-06-26

(2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride
• 2680522-99-8
• EN300-28234209

• MDL： MFCD34186189
• Inchi： 1S/C8H16N2O2.2ClH/c9-7(8(11)12)5-6-3-1-2-4-10-6;;/h6-7,10H,1-5,9H2,(H,11,12);2*1H/t6?,7-;;/m0../s1
• InChI Key： MFSWDIURRBJIGN-HHYXCEDGSA-N
• SMILES： Cl.Cl.OC([C@H](CC1CCCCN1)N)=O

Computed Properties

• Exact Mass: 244.0745332g/mol
• Monoisotopic Mass: 244.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride

(2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride (CAS No. 2680522-99-8)

(2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride (CAS No. 2680522-99-8) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an amino acid backbone, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride consists of a chiral center at the α-carbon, which imparts stereoselectivity to the molecule. The presence of the piperidine ring, a common motif in many bioactive compounds, contributes to its potential for modulating biological processes. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings.

Recent studies have highlighted the potential of (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride in modulating neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as N-methyl-D-aspartate (NMDA) receptors, which play a crucial role in synaptic plasticity and neuroprotection. This interaction has been linked to potential therapeutic effects in neurological disorders, including Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and modulating pain signaling pathways. These findings suggest that it may have applications in treating chronic inflammatory conditions and pain management.

The pharmacokinetic properties of (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride have also been studied extensively. Research indicates that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral therapeutic agent. The compound's ability to cross the blood-brain barrier further enhances its suitability for CNS-targeted therapies.

Moreover, the safety profile of (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride has been evaluated in preclinical models. Toxicological studies have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, (2S)-2-amino-3-(piperidin-2-yl)propanoic acid dihydrochloride (CAS No. 2680522-99-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.